Cas no 2098043-27-5 (2-Chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
• CAS No: 2098043-27-5
• MF: C₉H₁₃ClF₃NO₂
• MW: 259.653232336044
• CID: 5726233
• PubChem ID: 121203425
• Update Time: 2025-06-09

2-Chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-7306
• 2-chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
• starbld0032724
• AKOS026711669
• 2098043-27-5
• 2-chloro-1-[3-ethoxy-3-(trifluoromethyl)azetidin-1-yl]propan-1-one
• 2-Chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one

• Inchi： 1S/C9H13ClF3NO2/c1-3-16-8(9(11,12)13)4-14(5-8)7(15)6(2)10/h6H,3-5H2,1-2H3
• InChI Key： JIWGVCAISLCXRN-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC(C(F)(F)F)(C1)OCC)=O

Computed Properties

• Exact Mass: 259.0586908g/mol
• Monoisotopic Mass: 259.0586908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one

Comprehensive Overview of 2-Chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one (CAS No. 2098043-27-5)

The compound 2-Chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one (CAS No. 2098043-27-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and trifluoromethyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

One of the key reasons for the growing interest in 2-Chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one is its role in the development of small-molecule inhibitors. The trifluoromethyl moiety is known for enhancing metabolic stability and lipophilicity, which are critical factors in optimizing drug candidates. This compound's azetidine scaffold also contributes to its conformational rigidity, a property highly sought after in medicinal chemistry for improving target binding affinity.

In recent years, the demand for fluorinated compounds like 2-Chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one has surged due to their widespread use in crop protection and pharmaceutical formulations. The ethoxy and chloro substituents further enhance its reactivity, making it a versatile building block for synthetic chemists. This aligns with the current trend of exploring sustainable chemistry and green synthesis methods, where such intermediates play a pivotal role.

From a technical perspective, the synthesis of 2-Chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. The compound's CAS No. 2098043-27-5 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Its stability under standard storage conditions makes it a practical choice for industrial and academic laboratories alike.

The versatility of 2-Chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one extends to its potential applications in material science. Researchers are investigating its use in the development of advanced polymers and coatings, leveraging its fluorine-containing groups to impart desirable properties such as water repellency and chemical resistance. This highlights the compound's relevance beyond traditional pharmaceutical applications.

As the scientific community continues to explore novel chemical entities, 2-Chloro-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one stands out as a promising candidate. Its combination of structural uniqueness and functional diversity positions it at the forefront of innovation in synthetic chemistry. Future studies may uncover additional applications, further solidifying its importance in modern research and development.